Cas no 1156225-30-7 (2-{Butyl(methyl)aminomethyl}-4-fluoroaniline)

• Product Name: 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline
• CAS No: 1156225-30-7
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 1079216
• PubChem ID: 43443727
• Update Time: 2025-10-17

2-{Butyl(methyl)aminomethyl}-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-{[Butyl(methyl)amino]methyl}-4-fluoroaniline
• 2-[[butyl(methyl)amino]methyl]-4-fluoroaniline
• SB78840
• AKOS009478595
• 1156225-30-7
• 2-((Butyl(methyl)amino)methyl)-4-fluoroaniline
• 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline

• MDL： MFCD12171390
• Inchi： 1S/C12H19FN2/c1-3-4-7-15(2)9-10-8-11(13)5-6-12(10)14/h5-6,8H,3-4,7,9,14H2,1-2H3
• InChI Key： UURBPYIZMVTAHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN(C)CCCC)N

Computed Properties

• Exact Mass: 210.153
• Monoisotopic Mass: 210.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 2.4

Additional information on 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline

Introduction to 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline (CAS No. 1156225-30-7)

2-{Butyl(methyl)aminomethyl}-4-fluoroaniline (CAS No. 1156225-30-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a butyl and methyl group attached to an aminomethyl moiety, as well as a fluorine atom on the aniline ring. These structural features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline is C₁₁H₁₆FN₂, and it has a molecular weight of approximately 199.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 4-fluoroaniline with butylmethylamine and formaldehyde. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In the pharmaceutical industry, 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have explored its use in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. For example, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the synthesis of inhibitors for protein kinases, which are important targets in cancer therapy.

Beyond pharmaceuticals, 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of organic semiconductors and other advanced materials. Researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for creating conjugated polymers with tunable electronic and optical properties. These materials have potential applications in organic photovoltaics, light-emitting diodes (LEDs), and field-effect transistors (FETs).

The synthesis and characterization of 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline have been extensively studied to optimize its production and ensure its purity. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for analyzing the compound's purity and structure. These methods provide detailed insights into the molecular composition and help identify any impurities that may affect its performance in downstream applications.

In terms of safety and handling, 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with appropriate personal protective equipment (PPE), such as gloves and goggles, to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline are promising, driven by ongoing research into its potential applications in various fields. As new synthetic methods are developed and optimized, the accessibility and cost-effectiveness of this compound are likely to improve, further expanding its utility. Moreover, interdisciplinary collaborations between chemists, biologists, and materials scientists will continue to drive innovation and uncover new uses for this versatile compound.

In conclusion, 2-{Butyl(methyl)aminomethyl}-4-fluoroaniline (CAS No. 1156225-30-7) is a valuable organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an attractive intermediate for the development of novel drugs and advanced materials. As research in these areas continues to advance, the importance of this compound is likely to grow, contributing to significant advancements in science and technology.